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CAS No.: 1189767-28-9

Cat. No.: S521137

Get Quote

The table below summarizes the key stability and storage information for Osoresnontrine based on supplier

data and general pharmaceutical guidelines.

Parameter Specification / Recommendation

Recommended Long-Term
Storage

-20°C [1] [2]

Physical Form Solid powder [1] [2]

Purity >98% [1] [2]

Shelf Life >3 years when stored properly [2]

Solubility Soluble in DMSO to >100 mM [1] [2]

Stock Solution Storage 0 - 4°C for short-term (days to weeks); -20°C for long-term

(months) [2]

Shipping Condition Ambient temperature (as a non-hazardous chemical) [2]
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Here are answers to common questions and solutions to potential problems you might encounter in the lab.

Q1: What is the recommended storage condition for Osoresnontrine powder, and why?

Answer: The recommended long-term storage condition for the solid powder is -20°C [1] [2]. This low
temperature minimizes the rate of chemical degradation, helping to maintain the compound's stability

and purity over its stated shelf life of more than three years [2].

Q2: How should I prepare and store stock solutions of Osoresnontrine?

Answer:
Dissolve the powder in DMSO to prepare stock solutions (e.g., 100 mM) [1] [2].
For short-term use (days to weeks), the stock solution can be stored at 0 - 4°C.

For long-term storage (months to years), it is best to keep aliquots at -20°C [2]. Repeated
freeze-thaw cycles should be minimized, so preparing single-use aliquots is advisable.

Q3: My experimental results are inconsistent. Could degraded Osoresnontrine be the cause?

Answer: Yes, compound degradation is a common source of variability. To troubleshoot:
Verify Storage Conditions: Confirm that the powder and stock solutions have been stored at

the recommended temperatures.
Check Timeframes: Note how long the stock solution has been stored, especially at 4°C. Use

freshly prepared solutions from powder for critical experiments.
Inspect Visually: Before use, visually inspect the solution for any signs of precipitation or color

change.
Run a Control Assay: If possible, compare a new batch of the compound with the old one in a

parallel bioassay to check for potency loss.

Q4: Are there any stability data for Osoresnontrine under various stress conditions?

Answer: The search results do not provide specific forced degradation studies for Osoresnontrine.
However, the general principles of conducting such studies are well-established in the pharmaceutical

industry and can guide your own investigation if needed [3] [4]. The workflow involves stressing the
compound and then analyzing it, as illustrated below.
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Start: Osoresnontrine Sample

Apply Stress Conditions

Acidic Hydrolysis
(e.g., 1M HCl)

Basic Hydrolysis
(e.g., 0.01N NaOH)

Oxidative Stress
(e.g., H₂O₂)

Thermal Stress
(e.g., 105°C)

Photolytic Stress
(e.g., UV Light)

Analyze Degradation

HPLC LC-MS/MS NMR

Identify Degradants

Click to download full resolution via product page

Detailed Protocol: Forced Degradation Study

This protocol, adapted from general pharmaceutical practices and research on other drug substances [3] [4],

provides a methodology to investigate the intrinsic stability of Osoresnontrine.

1. Objective: To understand the stability profile of Osoresnontrine by subjecting it to various stress

conditions and identifying the resulting degradation products.

2. Materials and Equipment:

Osoresnontrine powder
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HPLC system with a C18 column and UV/PDA detector [3]

High-Resolution Mass Spectrometer (HR-MS) [4]
Chemicals: Hydrochloric acid (HCl, 1M), Sodium hydroxide (NaOH, 0.01N - 1M), Hydrogen peroxide

(H₂O₂, 0.3% - 3%) [3] [4]
Thermostatic oven and photostability chamber [3]

3. Procedure:

Sample Preparation: Prepare a stock solution of Osoresnontrine in a suitable solvent (e.g., water
or a mixture with organic solvent) at a concentration of ~1-5 mg/mL [3] [4].

Stress Conditions:
Acidic Hydrolysis: Mix the stock solution with an equal volume of 1M HCl. Store at 40-60°C

and sample at intervals (e.g., 24, 48, 72 hours) [3].
Basic Hydrolysis: Mix the stock solution with an equal volume of 0.01N or 1M NaOH. Store at

40-60°C and sample at intervals [3] [4].
Oxidative Degradation: Mix the stock solution with hydrogen peroxide (final concentration

0.3%-3%). Keep at room temperature and sample over several hours [3] [4].
Thermal Degradation: Expose the solid powder to dry heat (e.g., 105°C) in a thin layer for up

to 15 days, sampling periodically [3] [4].
Photolytic Degradation: Expose solid powder and/or solution to a light source that simulates

UV and visible light (as per ICH Q1B guidelines) for specified durations [4].
Analysis:

Neutralize the hydrolytic samples after stress.
Analyze all samples using HPLC-UV and LC-HRMS.

Compare chromatograms of stressed samples with a fresh control to detect and quantify
degradation products.

Use HRMS and MS/MS fragmentation patterns to propose structures for the major degradants
[4].

I hope this technical support center provides a solid foundation for your work with Osoresnontrine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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